Cas no 1873584-94-1 (3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride)

• Product Name: 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride
• CAS No: 1873584-94-1
• MF: C₈H₁₇ClO₅S
• MW: 260.735581159592
• CID: 6007805
• PubChem ID: 165957397
• Update Time: 2025-06-10

3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride
• EN300-1144382
• 3-[(1,3-dimethoxypropan-2-yl)oxy]propane-1-sulfonyl chloride
• 1873584-94-1

• Inchi： 1S/C8H17ClO5S/c1-12-6-8(7-13-2)14-4-3-5-15(9,10)11/h8H,3-7H2,1-2H3
• InChI Key： LAKRWXXWCKGOIS-UHFFFAOYSA-N
• SMILES： ClS(CCCOC(COC)COC)(=O)=O

Computed Properties

• Exact Mass: 260.0485225g/mol
• Monoisotopic Mass: 260.0485225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride

Comprehensive Analysis of 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 1873584-94-1)

The compound 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride (CAS No. 1873584-94-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a dimethoxypropyl ether linkage and a reactive sulfonyl chloride group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, peptide modifications, and polymer chemistry.

In recent years, the demand for high-purity sulfonylating agents like 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride has surged, driven by advancements in drug discovery and material science. This compound is particularly noted for its role in introducing sulfonate esters into target molecules, a critical step in developing bioactive compounds and functional materials. Its stability under mild conditions and compatibility with diverse solvents further enhance its utility in green chemistry initiatives.

One of the most frequently asked questions about CAS No. 1873584-94-1 revolves around its synthetic routes and scalability. Current literature highlights optimized protocols using thioether oxidation or chlorosulfonation of precursor alcohols. The compound’s storage conditions (typically under inert atmospheres at low temperatures) and handling precautions are also key concerns for laboratories aiming to maximize yield and safety. Notably, its application in click chemistry and bioconjugation has attracted attention for labeling biomolecules without disrupting their native functions.

From an industrial perspective, 3-(1,3-dimethoxypropan-2-yl)oxypropane-1-sulfonyl chloride aligns with trends favoring sustainable chemical processes. Its potential in catalysis and renewable energy applications—such as electrolyte additives for lithium-ion batteries—demonstrates its cross-disciplinary relevance. Moreover, its compatibility with flow chemistry systems addresses the growing need for automated synthesis platforms in modern R&D.

In summary, CAS No. 1873584-94-1 represents a cutting-edge tool for chemists exploring molecular diversity and functional group transformations. As research continues to uncover novel applications, this compound is poised to play a pivotal role in innovations ranging from pharmaceutical intermediates to advanced material design.